Cas no 108-96-3 (4(1H)-Pyridinone)

4(1H)-Pyridinone Properties

Names and Identifiers

• 4(1H)-Pyridinone
• TIMTEC-BB SBB005800
• G-PYRIDONE
• 4-(1H)-PYRIDONE
• 4HPY
• 4-PYRIDONE
• 4-PYRIDOL
• 1,4-DIHYDRO-4-PYRIDINONE
• 4-HYDROXYPYRIDINE
• 1,4-DIHYDRO-4-PYRIDINONE FOR SYNTHESIS
• 4(1H)-pyridone
• 4-(1H)-Pyridone, , pract
• 4-HDROXYPYRIDINE
• 4-oxo-1,4-dihydropyridine
• 4-PYRIDINOL
• 4-PYRIDINONE
• Hydroxypyridine,4
• pyrid-4-one
• Pyridin-4(1H)-one
• pyridin-4-one
• pyridin-4(3H)-one
• Hydroxypyridine,4-
• EINECS 203-633-2
• CS-W007690
• 1H-pyridin-4-one
• H0332
• AI3-61970
• CHEBI:87614
• HYDROXYPYRIDINE, 4-
• EINECS 222-380-9
• SY112252
• UNII-3P2MV07G53
• HY-W007690
• Q230024
• gamma-Pyridone
• NS00022560
• 4-Hydroxypyridine, 95%
• CAS-626-64-2
• AKOS000121024
• 3454-03-3
• 4-HYDROXYPYRIDINE (4-PYRIDINOL)
• BRN 0105800
• .gamma.-Pyridone
• NSC 146174
• Tox21_303817
• NSC-5080
• EN300-21574
• CHEBI:133125
• 4-Oxopyridine
• NSC-26021
• AKOS022377006
• FT-0618743
• STR01041
• W-104968
• 4-hydroxypridine
• MFCD00040458
• SB52275
• CS-0166783
• CHEMBL237459
• NSC146174
• AC-907/34116018
• 108-96-3
• NSC-146174
• SR-1C7
• SY003367
• CQG
• D82355
• gamma-Hydroxypyridine
• NCGC00357095-01
• AM20061387
• AC-2927
• p-Hydroxypyridine
• 3P2MV07G53
• Butanoic acid,heptafluoro-,1,10-decanediyl ester(9ci)
• .gamma.-Hydroxypyridine
• BS-3730
• 4-hydroxypyridine, AldrichCPR
• DTXSID2052310
• MFCD00006419
• 5-21-07-00152 (Beilstein Handbook Reference)
• c1201
• NSC5080
• A8662
• NSC 5080
• SMR003288679
• InChI=1/C5H5NO/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7
• 626-64-2
• DTXCID9030882
• 1,4-dihydropyridin-4-one
• FT-0618744
• A1E9A648-09AC-4FC9-A7AF-37534D102469
• pyridin-4-ol
• MLS004491722
• EINECS 210-958-3
• 4-hydroxy-pyridine
• PB17041
• BCP08909
• pyridin-4(1H)-one
• BBL022970
• 4-Pyridone
• DB-040853
• 4(1H)-Pyridone
• pyridine, 4-hydroxy-
• STL363251
• 4-Pyridinol
• 4pyridone
• 4-Pyridinone
• Pyridin-4-one
• 1,4-Dihydro-4-pyridinone
• 4-Pyridinol; 4-Pyridol; NSC 5080; gamma-Hydroxypyridine;
• 4-Pyridol
• DB-014976
• 4(1h)-pyridinone
• +Expand

• MDL： MFCD00040458
• InChIKey： GCNTZFIIOFTKIY-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NO/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7)
• SMILES： O=C1C=CNC=C1

Computed Properties

• Exact Mass: 95.03710
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.037
• Heavy Atom Count: 7
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 0.37490
• PSA: 32.86000
• Refractive Index: 1.5939 (estimate)
• Boiling Point: 230-235 °C12 mm Hg(lit.)
• Melting Point: 150-151 °C(lit.)
• Flash Point: 107.8ºC
• Color/Form: Beige powder
• Solubility: Not determined
• Density: 1.1418 (rough estimate)